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Compound of Interest

Compound Name: 3-mercaptopentan-1-ol

CAS No.: 548740-99-4

Cat. No.: B1201759

Get Quote

Executive Summary & Compound Identity
3-Mercaptopentan-1-ol (also known as 3-sulfanylpentan-1-ol) is a bifunctional volatile thiol

containing both a hydroxyl group and a sulfhydryl group. It is structurally significant in flavor

chemistry (contributing to "meaty," "broth," and "allium" notes) and serves as a challenging

case study for spectroscopic characterization due to its susceptibility to oxidation and the

diastereotopic nature of its methylene protons induced by the chiral center at C3.

This guide provides a rigorous breakdown of its spectral signature, designed to assist

researchers in confirming identity and purity during synthesis or isolation.

Chemical Structure[1][2][3][4][5]
IUPAC Name: 3-Sulfanylpentan-1-ol

Molecular Formula: C₅H₁₂OS

Molecular Weight: 120.21 g/mol
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Key Structural Feature: Chiral center at C3, rendering C2 and C4 protons diastereotopic.

Sample Preparation & Handling (Critical Protocol)
Scientific Integrity Note: The primary cause of spectral misinterpretation for this compound is

the presence of the disulfide dimer (3,3'-dithiodipentan-1-ol), formed via oxidative coupling of

the thiol group.

Protocol: Anaerobic Preparation for Spectroscopy
To ensure data fidelity, the following "Self-Validating" protocol is required before acquisition:

Purge: Flush the NMR tube or IR cell with dry Argon or Nitrogen for 2 minutes prior to

sample introduction.

Solvent Choice: Use CDCl₃ treated with anhydrous K₂CO₃ to remove traces of acid, which

can catalyze disulfide formation.

Validation: Immediately acquire a quick 1H NMR scan (1 scan). If a signal appears at ~2.7

ppm (disulfide methine), the sample is compromised. The thiol methine should appear at

~2.9 ppm.

Mass Spectrometry (MS) Profiling
Method: Electron Ionization (EI), 70 eV.

The mass spectrum of 3-mercaptopentan-1-ol is dominated by fragmentation pathways driven

by the sulfur atom's ability to stabilize a positive charge and the facile loss of small neutral

molecules (water, hydrogen sulfide).

Quantitative Ion Table
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m/z (Mass-to-
Charge)

Relative Intensity
Fragment
Assignment

Mechanistic Origin

120 < 5% [M]⁺
Molecular Ion (often

weak in alcohols)

102 15-20% [M - H₂O]⁺
Dehydration (1,4-

elimination favored)

86 40-50% [M - H₂S]⁺
Loss of Hydrogen

Sulfide

75 20-30% [C₃H₇S]⁺

-cleavage at C2-C3

bond (loss of

CH₂CH₂OH)

61 100% (Base) [CH₃CH₂S]⁺

Thiol-specific

fragment (Ethylthio

ion)

47 30-40% [CH₂SH]⁺
Characteristic primary

thiol fragment

31 20-30% [CH₂OH]⁺
-cleavage at C1-C2

(Alcohol

characteristic)

Fragmentation Logic Diagram
The following diagram illustrates the competing fragmentation pathways. The stability of the

sulfur cation directs the base peak formation.
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Figure 1: Primary fragmentation pathways for 3-mercaptopentan-1-ol under 70 eV EI.

Infrared Spectroscopy (IR) Fingerprinting
Method: ATR-FTIR (Neat liquid).

The IR spectrum serves as the rapid "Go/No-Go" gauge for functional group integrity. The S-H

stretch is the critical diagnostic band; its absence implies oxidation.

Wavenumber (cm⁻¹) Vibration Mode Diagnostic Value

3300 - 3400 O-H Stretch (Broad)
Confirms Alcohol. Broadness

indicates H-bonding.

2960, 2930 C-H Stretch (Alkyl) Standard backbone vibrations.

2550 - 2580 S-H Stretch (Weak, Sharp)
CRITICAL: Confirms free thiol.

Disappears upon oxidation.

1460 CH₂ Scissoring Standard alkane backbone.

1050 - 1060 C-O Stretch Primary alcohol confirmation.

600 - 700 C-S Stretch
Weak, often obscured in

fingerprint region.
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Nuclear Magnetic Resonance (NMR) Elucidation
Solvent: CDCl₃ (referenced to 7.26 ppm).

1H NMR (Proton) Analysis
Note: Due to the chiral center at C3, the protons on C1, C2, and C4 are diastereotopic, often

appearing as complex multiplets rather than simple triplets or quartets.

Position Shift (δ ppm) Multiplicity Integration
Assignment
Logic

H-1 3.72 - 3.78 Multiplet (m) 2H

Deshielded by

Oxygen.

Diastereotopic

splitting.

H-3 2.85 - 2.95 Multiplet (m) 1H

Methine proton

on chiral center

(alpha to SH).

H-2 1.75 - 1.90 Multiplet (m) 2H

Beta to both OH

and SH.

Complex

coupling.

H-4 1.50 - 1.65 Multiplet (m) 2H
Methylene of the

ethyl group.

-SH 1.35 - 1.50
Doublet (d,

J~7Hz)
1H

Exchangeable.

Split by H-3.

H-5 0.96
Triplet (t,

J=7.4Hz)
3H

Terminal methyl

group.

13C NMR (Carbon) Analysis
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Position Shift (δ ppm) Assignment

C-1 60.5
CH₂-OH (Deshielded by

Oxygen)

C-3 41.2 CH-SH (Deshielded by Sulfur)

C-2 39.8
CH₂ (Bridge between

functional groups)

C-4 29.5 CH₂ (Ethyl group methylene)

C-5 11.4 CH₃ (Terminal methyl)

NMR Connectivity Map
This diagram visualizes the scalar couplings (COSY correlations) essential for verifying the

carbon backbone connectivity.
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Figure 2: H-H COSY Correlation Map. Note the coupling between H3 and the thiol proton (SH),

which is diagnostic for free thiols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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